P-Functionalized tetrathiafulvalenes from 1,3-dithiole-2-thiones?†
New Journal of Chemistry Pub Date: 2020-10-01 DOI: 10.1039/D0NJ02984J
Abstract
A protocol for the synthesis of mono- and bis-phosphanylated 1,3-dithiole-2-thiones 2 and 3 is presented. The reaction of 2 or 3 with hydrogen peroxide–urea or elemental sulfur led to the corresponding P(V) chalcogenide 1,3-dithiole-2-thiones 4–7. All compounds were characterized by 31P, 1H and 13C NMR and IR spectroscopy and elemental analyses. Additionally, compounds 3 and 4 were analysed by single-crystal X-ray diffraction analysis. The reaction of 3 with P(OEt)3 led selectively to the tetrakis-phosphanylated tetrathiafulvalene derivative IIvia a reductive C2,C2 coupling reaction. A thorough computational analysis for the mechanism of phosphite-mediated reductive dimerization of 1,3-dithiole-2-thiones was performed.
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